Cas no 681004-49-9 (1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine)
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine is a piperazine derivative with a nitrophenyl substituent, offering utility as an intermediate in organic synthesis and pharmaceutical research. Its structural features, including the methyl and nitro functional groups, contribute to its reactivity in electrophilic and nucleophilic transformations. The compound's well-defined molecular framework makes it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its stability under standard conditions ensures reliable handling and storage. The presence of both electron-donating (methyl) and electron-withdrawing (nitro) groups on the aromatic ring allows for versatile chemical modifications, enhancing its role in synthetic pathways.
681004-49-9 structure
Product Name:1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
CAS No:681004-49-9
MF:C12H17N3O2
MW:235.282282590866
MDL:MFCD11039654
CID:1039318
PubChem ID:18439748
Update Time:2025-06-07
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine
- AKOS005147556
- 681004-49-9
- MFCD11039654
- AS-66691
- A867132
- DUUNJNHSMBYVAY-UHFFFAOYSA-N
- 4-(4-methylpiperazin-1-yl)-3-methylnitrobenzene
- CS-0046942
- FT-0722765
- 4-(4-methylpiperazinyl)-3-methylnitrobenzene
- SCHEMBL398803
- DTXSID80593788
- STL497391
- DA-29186
-
- MDL： MFCD11039654
- Inchi： 1S/C12H17N3O2/c1-10-9-11(15(16)17)3-4-12(10)14-7-5-13(2)6-8-14/h3-4,9H,5-8H2,1-2H3
- InChI Key： DUUNJNHSMBYVAY-UHFFFAOYSA-N
- SMILES： [O-][N+](C1C=CC(=C(C)C=1)N1CCN(C)CC1)=O
Computed Properties
- Exact Mass: 235.13200
- Monoisotopic Mass: 235.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.30000
- LogP: 2.18110
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M945538-50mg |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M945538-100mg |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 100mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M945538-500mg |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 500mg |
$ 250.00 | 2022-06-03 | ||
| ChemScence | CS-0046942-1g |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 1g |
$214.0 | 2022-04-26 | ||
| ChemScence | CS-0046942-5g |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 5g |
$642.0 | 2022-04-26 | ||
| abcr | AB335171-1 g |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine; 98% |
681004-49-9 | 1g |
€297.00 | 2023-04-26 | ||
| abcr | AB335171-5 g |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine; 98% |
681004-49-9 | 5g |
€1062.00 | 2023-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M945286-100mg |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine |
681004-49-9 | 95% | 100mg |
￥304.20 | 2022-09-01 | |
| eNovation Chemicals LLC | D766635-250mg |
1-Methyl-4-(2-Methyl-4-nitrophenyl)piperazine |
681004-49-9 | 95% | 250mg |
$175 | 2024-06-06 | |
| eNovation Chemicals LLC | D766635-1g |
1-Methyl-4-(2-Methyl-4-nitrophenyl)piperazine |
681004-49-9 | 95% | 1g |
$260 | 2024-06-06 |
1-Methyl-4-(2-methyl-4-nitrophenyl)piperazine Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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